Oppd-Q

• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol
• InChI: InChI=1S/C20H26N2O2/c1-2-3-4-5-6-10-13-21-17-14-20(24)18(15-19(17)23)22-16-11-8-7-9-12-16/h7-9,11-12,14-15,21-22H,2-6,10,13H2,1H3
• InChIKey: LPULMOIFOFPZHA-UHFFFAOYSA-N

OPPD-Q: Non-Toxic PPD-Quinone Overview

OPPD‑Q (2‑(octylamino)‑5‑(phenylamino)‑2,5‑cyclohexadiene‑1,4‑dione, CAS 2952779‑34‑7) is a p‑phenylenediamine‑quinone (PPD‑Q) formed by oxidation of the aromatic amine antioxidant OPPD (N‑(1‑methylheptyl)‑N′‑phenyl‑p‑phenylenediamine) [REFS‑1]. As a PPD‑Q, it belongs to a class of compounds that arise as environmental transformation products of widely used rubber antiozonants. Unlike many PPD‑Qs, OPPD‑Q exhibits no acute toxicity to rainbow trout (Oncorhynchus mykiss) at concentrations up to 50 µg/L over 96 hours, a property that distinguishes it from the highly toxic tire‑derived quinone 6PPD‑Q [REFS‑2].

Salmonid toxicity negative control

Reported no acute mortality in rainbow trout at tested concentrations, enabling baseline response studies.

Metabolic pathway benchmark

Distinct single-metabolite profile supports metabolomic comparison with toxic PPD-quinones.

Practical bioassay stock preparation

Sufficient solubility in common solvents for aqueous exposure systems and analytical extractions.

• [1] Nair, P.; Sun, J.; Xie, L.; Kennedy, L.; Kozakiewicz, D.; Kleywegt, S. M.; Hao, C.; Byun, H.; Barrett, H.; Baker, J.; Monaghan, J.; Krogh, E. T.; Song, D.; Peng, H. Synthesis and Toxicity Evaluation of p‑Phenylenediamine‑Quinones. Environ. Sci. Technol. 2025, 59 (15), 7485–7494. View Source

Why OPPD-Q Cannot Substitute 6PPD-Q in Ecotoxicology

PPD‑quinones are not a uniform class; toxicity, environmental persistence, and metabolic fate vary dramatically with minor changes in alkyl side‑chain structure [REFS‑1]. Direct substitution of OPPD‑Q with 6PPD‑Q or 7PPD‑Q would invalidate aquatic safety assessments and derail the search for environmentally benign antiozonants. The quantitative evidence below demonstrates that OPPD‑Q occupies a unique safety profile that cannot be assumed for its closest structural analogs.

Structural Side-Chain Sensitivity

Minor alkyl side-chain variations dramatically alter toxicity; OPPD-Q's N-octyl motif may not transfer to 6PPD-Q or 7PPD-Q without loss of safety margin.

Metabolic Fate Divergence

OPPD-Q undergoes a single aromatic hydroxylation, while 6PPD-Q generates dual hydroxylation metabolites linked to toxicity. Direct substitution would overlook critical toxicokinetic differences.

Environmental Risk Assessment Context

Compound-specific toxicity, persistence, and metabolic behavior require independent validation. Using OPPD-Q data to model 6PPD-Q fate would invalidate aquatic safety assessments.

• [1] Nair, P.; Sun, J.; Xie, L.; Kennedy, L.; Kozakiewicz, D.; Kleywegt, S. M.; Hao, C.; Byun, H.; Barrett, H.; Baker, J.; Monaghan, J.; Krogh, E. T.; Song, D.; Peng, H. Synthesis and Toxicity Evaluation of p‑Phenylenediamine‑Quinones. Environ. Sci. Technol. 2025, 59 (15), 7485–7494. View Source

Quantitative Evidence for OPPD-Q

Acute Toxicity in Rainbow Trout vs. 6PPD-Q

OPPD‑Q was evaluated alongside six other PPD‑quinones in a 96‑hour acute toxicity assay using juvenile rainbow trout (Oncorhynchus mykiss). OPPD‑Q produced no mortality at the highest tested concentration of 50 µg/L. In the same study, 6PPD‑Q exhibited a 96‑h LC₅₀ of 0.35 µg/L, a >140‑fold difference in toxic potency [REFS‑1].

Acute toxicity vs. 6PPD-Q

Head-to-head

OPPD-Q: no mortality ≤50 µg/L
6PPD-Q: LC₅₀ = 0.35 µg/L (96 h)

Supports negative control use in salmonid assays; >140‑fold lower toxic potency.

Juvenile rainbow trout, static renewal

Evidence Dimension	96‑hour acute toxicity to rainbow trout (Oncorhynchus mykiss)
Target Compound Data	No mortality observed up to 50 µg/L
Comparator Or Baseline	6PPD‑Q: 96‑h LC₅₀ = 0.35 µg/L
Quantified Difference	>140‑fold lower toxicity (no effect at 50 µg/L vs. lethal at 0.35 µg/L)
Conditions	Juvenile rainbow trout, 96‑hour static renewal exposure, nominal concentrations

Why This Matters

This establishes OPPD‑Q as a non‑toxic PPD‑quinone in salmonid models, a critical requirement for laboratories developing environmentally safe antiozonants or studying PPD‑Q fate without confounding mortality.

• [1] Nair, P.; Sun, J.; Xie, L.; Kennedy, L.; Kozakiewicz, D.; Kleywegt, S. M.; Hao, C.; Byun, H.; Barrett, H.; Baker, J.; Monaghan, J.; Krogh, E. T.; Song, D.; Peng, H. Synthesis and Toxicity Evaluation of p‑Phenylenediamine‑Quinones. Environ. Sci. Technol. 2025, 59 (15), 7485–7494. View Source

No Bioaccumulation-Driven Toxicity vs. 6PPD-Q

Following sublethal exposure (0.29 µg/L), tissue concentrations of 6PPD‑Q in rainbow trout were comparable to those of the six non‑toxic PPD‑quinones, including OPPD‑Q. This indicates that the selective toxicity of 6PPD‑Q is not due to greater bioaccumulation but rather intrinsic molecular toxicity [REFS‑1]. OPPD‑Q therefore does not pose the same accumulation‑associated risk.

Bioaccumulation comparison

Context-dependent

Tissue levels comparable to non‑toxic PPD‑Qs after sublethal exposure

Toxicity not driven by differential uptake; mechanistic studies avoid confounding accumulation.

Data to verify; individual analog values not reported

Evidence Dimension	Tissue concentration after sublethal exposure
Target Compound Data	Comparable tissue levels to other non‑toxic PPD‑Qs (absolute values not reported for individual analogs)
Comparator Or Baseline	6PPD‑Q: tissue levels similar to non‑toxic PPD‑Qs despite high mortality
Quantified Difference	Bioaccumulation does not explain 6PPD‑Q toxicity; OPPD‑Q shares similar tissue distribution but lacks toxicity
Conditions	Rainbow trout exposed to 0.29 µg/L for 96 h; tissue analyzed by LC‑MS

Why This Matters

Confirms that OPPD‑Q can be used in mechanistic studies of PPD‑Q toxicity without the confounding factor of differential bioaccumulation, and supports its consideration as a safer alternative quinone in environmental monitoring programs.

• [1] Nair, P.; Sun, J.; Xie, L.; Kennedy, L.; Kozakiewicz, D.; Kleywegt, S. M.; Hao, C.; Byun, H.; Barrett, H.; Baker, J.; Monaghan, J.; Krogh, E. T.; Song, D.; Peng, H. Synthesis and Toxicity Evaluation of p‑Phenylenediamine‑Quinones. Environ. Sci. Technol. 2025, 59 (15), 7485–7494. View Source

Metabolic Pathway Difference vs. 6PPD-Q

In rainbow trout, OPPD‑Q and five other non‑toxic PPD‑quinones produced a single major aromatic hydroxylation metabolite. In contrast, 6PPD‑Q generated two abundant OH‑6PPD‑Q isomers, one of which was confirmed to involve alkyl side‑chain hydroxylation. This distinct metabolic profile is linked to the unique toxicity of 6PPD‑Q [REFS‑1].

Metabolic pathway divergence

Head-to-head

OPPD-Q: 1 aromatic OH metabolite
6PPD-Q: 2 OH isomers (incl. alkyl‑chain)

Metabolite pattern indicates distinct toxicokinetic route; valuable as negative metabolic benchmark.

LC‑MS/MS after in vivo rainbow trout exposure

Evidence Dimension	Number and type of hydroxylated metabolites in fish tissue
Target Compound Data	1 major aromatic hydroxylation metabolite
Comparator Or Baseline	6PPD‑Q: 2 abundant OH‑6PPD‑Q isomers, including alkyl‑chain hydroxylation
Quantified Difference	Qualitative difference in metabolic pathway (single vs. dual hydroxylation)
Conditions	Rainbow trout exposed in vivo; metabolites identified by LC‑MS/MS

Why This Matters

Metabolic divergence is a mechanistic indicator of why OPPD‑Q lacks toxicity, making it a valuable negative control in toxicokinetic studies and a safer structural template for designing next‑generation antiozonants.

• [1] Nair, P.; Sun, J.; Xie, L.; Kennedy, L.; Kozakiewicz, D.; Kleywegt, S. M.; Hao, C.; Byun, H.; Barrett, H.; Baker, J.; Monaghan, J.; Krogh, E. T.; Song, D.; Peng, H. Synthesis and Toxicity Evaluation of p‑Phenylenediamine‑Quinones. Environ. Sci. Technol. 2025, 59 (15), 7485–7494. View Source

Solubility for Bioassay Stock Preparation

OPPD‑Q is sparingly soluble in chloroform (1–10 mg/mL) and slightly soluble in methanol (0.1–1 mg/mL) [REFS‑1]. This solubility profile allows for the preparation of concentrated stock solutions using common laboratory solvents, facilitating accurate dosing in both aqueous exposure systems and organic extractions for analytical method development.

Bioassay stock solubility

Supporting evidence

Chloroform: 1–10 mg/mL
Methanol: 0.1–1 mg/mL

Enables reliable stock preparation for aqueous exposure and extraction workflows.

Ambient temperature, solid formulation

Evidence Dimension	Solubility in common laboratory solvents
Target Compound Data	Chloroform: 1–10 mg/mL; Methanol: 0.1–1 mg/mL
Comparator Or Baseline	No direct comparator data available; baseline is typical solubility range for PPD‑Qs
Quantified Difference	Not applicable
Conditions	Ambient temperature, solid formulation

Why This Matters

Practical solubility data ensure that researchers can reliably prepare working solutions without specialized equipment, reducing experimental variability and procurement risk.

• [1] Glpbio. OPPD‑Q Technical Datasheet. CAS 2952779‑34‑7. View Source

OPPD-Q Optimal Use Cases

Negative Control in Salmonid Toxicity Studies

Because OPPD‑Q is non‑toxic to rainbow trout at environmentally relevant concentrations (up to 50 µg/L), it serves as an ideal negative control in acute and chronic toxicity assays [REFS‑1]. Researchers can use OPPD‑Q to establish baseline responses, validate exposure systems, and isolate effects attributable to toxic PPD‑Qs such as 6PPD‑Q.

Metabolic Benchmark for PPD-Q Biotransformation

The single‑metabolite profile of OPPD‑Q contrasts sharply with the dual‑isomer hydroxylation of 6PPD‑Q [REFS‑1]. This makes OPPD‑Q a valuable comparator in LC‑MS‑based metabolomics workflows aiming to correlate metabolic fate with toxicity outcomes in fish models.

Analytical Standard for PPD-Q Monitoring

OPPD‑Q can be employed as a calibration standard in liquid chromatography–tandem mass spectrometry (LC‑MS/MS) methods designed to quantify PPD‑Qs in surface water, stormwater, and tire leachate [REFS‑1]. Its verified stability under recommended storage conditions (−20 °C, ≥4 years) ensures reliable quantitation across long‑term monitoring campaigns [REFS‑2].

Structural Template for Benign Antiozonants

The absence of acute fish toxicity for OPPD‑Q, despite sharing the p‑phenylenediamine‑quinone core with 6PPD‑Q, identifies the N‑octyl substitution as a non‑toxic side‑chain motif [REFS‑1]. Synthetic chemists and material scientists can use OPPD‑Q as a starting scaffold for developing next‑generation rubber antiozonants that minimize environmental impact.

Application

Selection Property

Validation Focus

Salmonid toxicity negative control

Reported no acute mortality at tested concentrations

Mortality and sublethal endpoint monitoring

PPD-Q metabolic benchmark

Distinct single‑metabolite hydroxylation profile

LC‑MS metabolite identification and pathway interpretation

Analytical standard for environmental monitoring

Verified solubility and long‑term storage stability

LC‑MS/MS calibration and quantitation in water samples

Low‑toxicity antiozonant scaffold design

N‑octyl side chain associated with no acute fish toxicity

Structure–activity relationship and ecotoxicity screening

• [1] Nair, P.; Sun, J.; Xie, L.; Kennedy, L.; Kozakiewicz, D.; Kleywegt, S. M.; Hao, C.; Byun, H.; Barrett, H.; Baker, J.; Monaghan, J.; Krogh, E. T.; Song, D.; Peng, H. Synthesis and Toxicity Evaluation of p‑Phenylenediamine‑Quinones. Environ. Sci. Technol. 2025, 59 (15), 7485–7494. View Source